![molecular formula C15H14FN5O2S2 B3035782 2-[(4-cyano-5-methyl-3-isothiazolyl)sulfanyl]-N'-[2-(4-fluorophenoxy)ethanimidoyl]acetohydrazide CAS No. 338418-60-3](/img/structure/B3035782.png)
2-[(4-cyano-5-methyl-3-isothiazolyl)sulfanyl]-N'-[2-(4-fluorophenoxy)ethanimidoyl]acetohydrazide
Overview
Description
This compound, also known by its CAS Number 338418-60-3, is a chemical with the molecular weight of 379.44 .
Molecular Structure Analysis
The InChI code for this compound is1S/C15H14FN5O2S2/c1-9-12 (6-17)15 (21-25-9)24-8-14 (22)20-19-13 (18)7-23-11-4-2-10 (16)3-5-11/h2-5,7,19H,8,18H2,1H3, (H,20,22) . This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are bonded together.
Scientific Research Applications
Pharmacological Applications
Sulfonamides have been studied extensively for their diverse pharmacological properties, including their role as diuretics, carbonic anhydrase inhibitors, and antitumor agents. Sulfonamides are a key structural motif in many drugs, suggesting that compounds like the one mentioned could have potential applications in these areas. Research has highlighted the ongoing need for novel sulfonamides to act as selective drugs targeting specific enzymes for treating glaucoma, cancer, and other diseases (Carta, Scozzafava, & Supuran, 2012).
Environmental Applications
The sorption of organic compounds, such as phenoxy herbicides, to soil and minerals is an important area of research in environmental science. Understanding how compounds interact with environmental matrices can inform the development of better environmental remediation strategies and the environmental impact assessment of new chemicals (Werner, Garratt, & Pigott, 2012).
Chemical Synthesis Techniques
Novel Synthesis Methods for complex organic molecules, including pharmaceutical impurities of proton pump inhibitors, highlight the importance of innovative chemical synthesis techniques. These methods provide insights into the creation and manipulation of complex chemical structures, which could be relevant to the synthesis and application of the compound (Saini, Majee, Chakraborthy, & Salahuddin, 2019).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
N-[(Z)-[1-amino-2-(4-fluorophenoxy)ethylidene]amino]-2-[(4-cyano-5-methyl-1,2-thiazol-3-yl)sulfanyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FN5O2S2/c1-9-12(6-17)15(21-25-9)24-8-14(22)20-19-13(18)7-23-11-4-2-10(16)3-5-11/h2-5H,7-8H2,1H3,(H2,18,19)(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYFISCUAQLUJAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NS1)SCC(=O)NN=C(COC2=CC=C(C=C2)F)N)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=NS1)SCC(=O)N/N=C(/COC2=CC=C(C=C2)F)\N)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FN5O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201114955 |
Source
|
| Record name | 2-[(4-Cyano-5-methyl-3-isothiazolyl)thio]acetic acid 2-[2-(4-fluorophenoxy)-1-iminoethyl]hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201114955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
379.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-cyano-5-methyl-3-isothiazolyl)sulfanyl]-N'-[2-(4-fluorophenoxy)ethanimidoyl]acetohydrazide | |
CAS RN |
338418-60-3 |
Source
|
| Record name | 2-[(4-Cyano-5-methyl-3-isothiazolyl)thio]acetic acid 2-[2-(4-fluorophenoxy)-1-iminoethyl]hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=338418-60-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[(4-Cyano-5-methyl-3-isothiazolyl)thio]acetic acid 2-[2-(4-fluorophenoxy)-1-iminoethyl]hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201114955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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